4-chloro-N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)benzamide

• IUPAC Name: 4-chloro-N-(2,4-dioxo-1H-pyrimidin-5-yl)benzamide
• InChI: InChI=1S/C11H8ClN3O3/c12-7-3-1-6(2-4-7)9(16)14-8-5-13-11(18)15-10(8)17/h1-5H,(H,14,16)(H2,13,15,17,18)
• InChI Key: VCMBUDGGZPZTNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CNC(=O)NC2=O)Cl
• Molecular Formula: C11H8ClN3O3
• Molecular Weight: 265.65 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves the use of green chemistry tools, such as ultrasound-assisted synthesis, to promote chemical reactions efficiently and eco-friendly. For instance, the synthesis of 4-(benzyloxy)-N-(3-chloro-2-(substituted phenyl)-4-oxoazetidin-1-yl) benzamide derivatives, achieved through cyclo-condensation of Schiff bases with chloro acetyl chloride in the presence of triethylamine and DMF, demonstrates the use of ultrasonication as a significant tool in organic synthesis (Nimbalkar et al., 2017).

Molecular Structure Analysis

The molecular structure of related compounds has been characterized by various spectroscopic methods, including X-ray crystallography. For example, the structural characterization of 4-fluoro-N-(2-methyl-5-((2-(p-tolyloxy)acetamido)methyl)pyrimidin-4-yl)benzamide, through 1H NMR, 13C-NMR, IR, MS, and X-ray single-crystal determination, sheds light on the intricate details of molecular geometry, which is crucial for understanding the chemical behavior of similar compounds (Deng et al., 2013).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often lead to the formation of novel structures with unique properties. For instance, the synthesis of tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine-3-yl-2-methylpropanamide derivatives, through a novel and efficient method, demonstrates the capability of these compounds to undergo complex reactions to form structures with significant biological activity (Shaabani et al., 2009).

Physical Properties Analysis

The physical properties of such compounds, including their crystalline forms and thermal behavior, have been extensively studied. For instance, the preparation and characterization of two polymorphs of 4-amino-5-chloro-2-methoxy-N-[(2S,4S)-1-ethyl-2-hydroxymethyl-4-pyrrolidinyl]benzamide (TKS159) provide insights into the differences in their X-ray powder diffraction patterns and thermal analysis profiles, which are essential for understanding the stability and solubility of the compound (Yanagi et al., 2000).

Scientific Research Applications

Ultrasound-Assisted Synthesis for Anti-Tubercular Applications

The use of ultrasound in synthesizing derivatives of benzamides, such as 4-chloro-N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)benzamide, has shown promising anti-tubercular activity. These compounds, through green chemistry tools like ultra-sonication, have been synthesized efficiently, showing significant in vitro activity against Mycobacterium tuberculosis with IC50 values of less than 1 µg/mL. This approach not only improves the yield but also reduces the synthesis time and environmental impact, making it a valuable addition to the anti-tubercular drug discovery process (Nimbalkar, Seijas, Borkute, Damale, Sangshetti, Sarkar, & Nikalje, 2018).